Cas no 113981-49-0 ((S)-5-Hydroxy-7,8-dimethoxy-2-phenylchroman-4-one)

(S)-5-Hydroxy-7,8-dimethoxy-2-phenylchroman-4-one Properties

Names and Identifiers

• (S)-5-Hydroxy-7,8-dimethoxy-2-phenylchroman-4-one
• 5-Hydroxy-7,8-dimethoxyflavanone
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5-hydroxy-7,8-dimethoxy-2-phenyl-, (S)-
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5-hydroxy-7,8-dimethoxy-2-phenyl-, (S)-
• (2S)-5-Hydroxy-7,8-dimethoxyflavanone
• 7-O-Methyldihydrowogonin
• [ "7-O-Methyldihydrowogonin" ]
• 5-Hydroxy-7,8-diMethoxyflavanone
• (2S)-5-hydroxy-7,8-dimethoxy-2-phenyl-2,3-dihydrochromen-4-one
• 113981-49-0
• CS-0023115
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5-hydroxy-7,8-dimethoxy-2-phenyl-, (2S)-
• DTXSID401313044
• AKOS022184878
• 7-O-Methylglabranin
• HY-N2676
• 5-hydroxy-7,8-dimethoxyflavanone
• CHEMBL1253998
• FS-10164
• (S)-5-Hydroxy-7,8-diMethoxy-2-phenylchroMan-4-one
• +Expand

• InChIKey： VPGMCCIECGDASG-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H16O5/c1-20-14-9-12(19)15-11(18)8-13(10-6-4-3-5-7-10)22-17(15)16(14)21-2/h3-7,9,13,19H,8H2,1-2H3
• SMILES： COc1cc(c2c(c1OC)OC(CC2=O)c3ccccc3)O

Computed Properties

• Exact Mass: 300.09978
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 300.09977361g/mol
• Heavy Atom Count: 22
• Complexity: 393
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99
• Boiling Point: 524.4±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 196.0±23.6 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone